4-(2-(2,2,2-Trifluoroacetyl)hydrazinyl)benzenesulfonamide
Overview
Description
“4-[2-(1-Hydroxy-2,2,2-trifluoroethylidene)hydrazino]benzenesulfonamide” is a chemical compound with the molecular formula C8H8F3N3O3S and a molecular weight of 283.23 g/mol. It is also known as N-(2,2,2-Trifluoroethyl)-N-[4-[2,2,2-trifluoro-1-hydroxy-1-(trifluoromethyl)ethyl]phenyl]-benzenesulfonamide .
Synthesis Analysis
The synthesis of similar compounds has been described in the literature. A Knoevenagel-type reaction of 1,3-diketone substrates with trifluoroacetic anhydride is often used. The electrophilic species of trifluoroacetaldehyde is easily generated in situ by the reaction of trifluoroacetic anhydride/difluoroacetic anhydride with triethylamine .Scientific Research Applications
LC-MS/MS Study of Degradation Processes
A study by Barchańska et al. (2019) employed liquid chromatography coupled with mass spectrometry (LC-MS/MS) to investigate the stability and degradation pathways of nitisinone, a compound related to the chemical structure of interest. This research highlights the importance of understanding the chemical stability of such compounds in various conditions, contributing to a better grasp of their environmental and pharmacological behaviors (Barchańska, Rola, Szczepankiewicz, & Mrachacz, 2019).
Hydroxytriazenes in Analytical Chemistry
Kumar, Goswami, and Purohit (2003) reviewed the application of hydroxytriazenes, compounds structurally related to the target molecule, as analytical reagents. This review emphasizes their utility in the spectrophotometric and complexometric determination of transition metal ions, showcasing the diverse applications of such compounds in analytical chemistry (Kumar, Goswami, & Purohit, 2003).
Hydroxy Acids in Cosmetic and Therapeutic Formulations
A review by Kornhauser, Coelho, and Hearing (2010) on hydroxy acids, which share functional group similarities with the compound of interest, discusses their widespread use in cosmetics and therapeutics. This study provides a comprehensive overview of the mechanisms, applications, and photoactivity of hydroxy acids, underscoring the compound's relevance in skin care and treatment protocols (Kornhauser, Coelho, & Hearing, 2010).
Advanced Oxidation Processes for Environmental Remediation
Qutob et al. (2022) explored advanced oxidation processes (AOPs) for degrading acetaminophen, demonstrating the environmental applications of such chemical reactions. This study underscores the role of chemical compounds in mitigating pollution and their potential impact on ecosystems, aligning with research into compounds like "4-[2-(1-Hydroxy-2,2,2-trifluoroethylidene)hydrazino]benzenesulfonamide" (Qutob, Hussein, Alamry, & Rafatullah, 2022).
Properties
IUPAC Name |
4-[2-(2,2,2-trifluoroacetyl)hydrazinyl]benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8F3N3O3S/c9-8(10,11)7(15)14-13-5-1-3-6(4-2-5)18(12,16)17/h1-4,13H,(H,14,15)(H2,12,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HEVXOHDSWLMZOK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NNC(=O)C(F)(F)F)S(=O)(=O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8F3N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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